Cas no 2034243-17-7 ((4-(4-chlorophenyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanone)

• Product Name: (4-(4-chlorophenyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanone
• CAS No: 2034243-17-7
• MF: C₂₂H₂₆ClN₃O₃
• MW: 415.91314458847
• CID: 6350282
• PubChem ID: 119100181
• Update Time: 2025-10-30

(4-(4-chlorophenyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• AKOS026689971
• 2034243-17-7
• 1-(4-chlorophenyl)-4-{2-[(oxan-4-yl)methoxy]pyridine-4-carbonyl}piperazine
• [4-(4-chlorophenyl)piperazin-1-yl]-[2-(oxan-4-ylmethoxy)pyridin-4-yl]methanone
• (4-(4-chlorophenyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanone
• F6475-5299

• Inchi： 1S/C22H26ClN3O3/c23-19-1-3-20(4-2-19)25-9-11-26(12-10-25)22(27)18-5-8-24-21(15-18)29-16-17-6-13-28-14-7-17/h1-5,8,15,17H,6-7,9-14,16H2
• InChI Key： VBUGISGJSKQEDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(C(C2C=CN=C(C=2)OCC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 415.1662694g/mol
• Monoisotopic Mass: 415.1662694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.9Ų

Additional information on (4-(4-chlorophenyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanone

Introduction to (4-(4-chlorophenyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanone and Its Applications in Modern Research

The compound with the CAS number 2034243-17-7 and the systematic name (4-(4-chlorophenyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanone represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in various therapeutic areas. The unique combination of a piperazine moiety and a pyridine ring, further functionalized with a tetrahydropyran group, makes this compound a versatile scaffold for drug discovery and molecular pharmacology.

In recent years, the development of novel psychoactive substances and their derivatives has been a focal point in medicinal chemistry. Among these, compounds featuring piperazine and pyridine cores have shown promise in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The presence of a chlorophenyl group in the structure of this compound introduces additional pharmacological potential, as chlorinated aromatic rings are frequently found in bioactive molecules due to their ability to enhance binding affinity and metabolic stability.

The methoxy group attached to the pyridine ring via a tetrahydropyran bridge adds another layer of complexity, influencing both the electronic properties and solubility profile of the molecule. This structural feature is particularly interesting from a synthetic chemistry perspective, as it allows for further derivatization and modification to explore new pharmacological targets. The methoxy-tetrahydropyran moiety is known to improve oral bioavailability and metabolic clearance, making it an attractive feature for drug candidates.

Recent studies have highlighted the importance of multitarget-directed ligands (MTLs) in addressing complex diseases such as depression, anxiety disorders, and neurodegenerative conditions. The compound (4-(4-chlorophenyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanone fits well within this paradigm, as it possesses multiple binding sites that can interact with different neurotransmitter receptors. For instance, the piperazine ring can engage with serotonin receptors (5-HT1A, 5-HT2A), while the pyridine moiety may interact with dopamine receptors (D1, D2). This dual-action potential makes it a promising candidate for developing novel therapeutics that could offer improved efficacy and reduced side effects compared to existing treatments.

The tetrahydropyran group not only contributes to the overall solubility but also influences the conformational flexibility of the molecule. This flexibility is crucial for achieving optimal receptor binding affinity and selectivity. Computational modeling studies have suggested that this compound can adopt multiple conformations that are favorable for interaction with biological targets. Such studies often employ molecular dynamics simulations and docking algorithms to predict binding poses and affinity constants, providing valuable insights into the pharmacokinetic properties of the molecule.

In addition to its potential in central nervous system disorders, this compound has also shown promise in preclinical models related to cardiovascular diseases. The chlorophenyl group is known to exhibit vasodilatory effects, which could be beneficial in managing conditions such as hypertension. Furthermore, the methoxy-tetrahydropyran moiety may contribute to anti-inflammatory properties by modulating cytokine release pathways. These findings underscore the broad therapeutic spectrum of this molecule and highlight its importance as a lead compound for further drug development.

The synthesis of (4-(4-chlorophenyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanone presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions at the chlorophenyl ring followed by condensation reactions to form the piperazine-pyridine core. The introduction of the tetrahydropyran group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have significantly improved the efficiency of these synthetic routes.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing binding affinities to various neurotransmitter receptors using radioligand binding assays. These studies have revealed that the compound exhibits high affinity for 5-HT1A receptors while maintaining selectivity over other serotonin receptors. Similarly, interactions with dopamine receptors have been characterized using functional assays that measure changes in intracellular signaling pathways.

In vivo studies have further validated these findings by demonstrating behavioral effects consistent with modulation of serotoninergic systems. For example, administration of this compound has been shown to produce anxiolytic-like effects in animal models of anxiety without causing significant sedation or motor impairment. These results are particularly encouraging as they suggest that the compound may have a favorable side-effect profile compared to traditional anxiolytics such as benzodiazepines.

The development of novel drug candidates often involves rigorous safety testing to ensure that they are suitable for clinical translation. Preliminary toxicology studies have been conducted on (4-(4-chlorophenyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-ylmethoxy)pyridin -4 - ylmethanone, focusing on acute toxicity endpoints such as mortality rates and organ weight changes after single-dose administration. These studies have shown that the compound is well-tolerated at doses up to several hundred milligrams per kilogram body weight, suggesting a low toxicity profile. However, further long-term studies are necessary to fully assess its safety margins before proceeding with clinical trials.

The future directions for research on this compound include exploring its potential applications in other therapeutic areas beyond central nervous system disorders and cardiovascular diseases. For instance, its interactions with inflammatory pathways suggest that it may have anti-inflammatory properties that could be beneficial in treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its ability to modulate neurotransmitter systems may make it useful in treating other psychiatric disorders such as schizophrenia or bipolar disorder.

In conclusion, (4-(4-chlorophenyl)piperazin -1 - yl)(2 - ((tetrahydro - 2 H - pyran - 4 - yl)methoxy)pyridin - 4 - ylmethanone (CAS number: 2034243 - 17 - 7) represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its unique structural features make it a versatile scaffold for drug discovery, while its pharmacological properties suggest potential applications in treating central nervous system disorders, cardiovascular diseases, and possibly other conditions involving neurotransmitter dysregulation or inflammation. Further research is warranted to fully explore its therapeutic potential and safety profile.